Cas no 110382-42-8 (4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)-)

4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)- structure
110382-42-8 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)-
CAS No:110382-42-8
MF:C33H26O10
MW:582.553550243378
CID:207133
PubChem ID:91884905
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)-
    • 2,3-Dihydroheveaflavone
    • 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(S)-
    • Podocarpus flavanone
    • [ "" ]
    • DA-69645
    • 5-HYDROXY-8-{2-HYDROXY-5-[(2S)-5-HYDROXY-7-METHOXY-4-OXO-2,3-DIHYDRO-1-BENZOPYRAN-2-YL]PHENYL}-7-METHOXY-2-(4-METHOXYPHENYL)CHROMEN-4-ONE
    • 110382-42-8
    • (2S)-2,3-Dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-4H-1-benzopyran-4-one
    • CS-0017318
    • AKOS040760977
    • DTXSID801100350
    • FS-8692
    • 5-hydroxy-8-[2-hydroxy-5-[(2S)-5-hydroxy-7-methoxy-4-oxo-2,3-dihydrochromen-2-yl]phenyl]-7-methoxy-2-(4-methoxyphenyl)chromen-4-one
    • HY-N1656
    • F92840
    • Inchi: 1S/C33H26O10/c1-39-18-7-4-16(5-8-18)26-14-24(37)32-25(38)15-28(41-3)30(33(32)43-26)20-10-17(6-9-21(20)34)27-13-23(36)31-22(35)11-19(40-2)12-29(31)42-27/h4-12,14-15,27,34-35,38H,13H2,1-3H3
    • InChI Key: BZHLYSWNQTVRDR-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2OC3C(=C(C=C(C=3C3C(O)=CC=C(C4OC5C(=C(C=C(C=5)OC)O)C(=O)C4)C=3)OC)O)C(=O)C=2)=CC=1

Computed Properties

  • Exact Mass: 582.15300
  • Monoisotopic Mass: 582.15259702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.645
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 846.4±65.0 °C at 760 mmHg
  • Flash Point: 277.8±27.8 °C
  • Solubility: Insuluble (1.0E-5 g/L) (25 ºC),
  • PSA: 144.89000
  • LogP: 5.97610
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)- Security Information

4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)- Pricemore >>

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